Cas no 76185-12-1 (2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione)

• Product Name: 2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione
• CAS No: 76185-12-1
• MF: C₈H₁₂F₂O₃
• MW: 194.175889968872
• CID: 562702
• PubChem ID: 53471679
• Update Time: 2025-04-19

2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione
• 1,3-Cyclohexanedione,2,2-difluoro-5,5-dimethyl-
• 2,2-DIFLUORO-5,5-DIMETHYL-1,3-CYCLOHEXANEDIONE MONOHYDRATE
• 2,2-Difluorodimedone
• AG-H-03915
• CTK5E2567
• 2,2-difluoro-5,5-dimethylcyclohexane-1,3-dione;hydrate
• 76185-12-1
• 1314974-61-2
• 2,2-Difluoro-5,5-dimethyl-1,3-cyclohexanedione 1-hydrate
• MFCD09039287
• DTXSID70703713
• AKOS006332109
• 2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione hydrate
• 2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione--water (1/1)

• MDL： MFCD00215828
• Inchi： 1S/C8H10F2O2.H2O/c1-7(2)3-5(11)8(9,10)6(12)4-7;/h3-4H2,1-2H3;1H2
• InChI Key： KKPJGAPWBYPISG-UHFFFAOYSA-N
• SMILES： FC1(C(CC(C)(C)CC1=O)=O)F.O

Computed Properties

• Exact Mass: 176.0649
• Monoisotopic Mass: 194.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.1A^2

Experimental Properties

• Density: 1.191
• Boiling Point: 192.081°C at 760 mmHg
• Flash Point: 70.873°C
• Refractive Index: 1.421
• PSA: 34.14
• LogP: 1.57990